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Compound of Interest

Compound Name: Methasulfocarb

Cat. No.: B1676373

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While Methasulfocarb is identified as a soil fungicide with activity against
Fusarium species, detailed public-domain scientific literature, including peer-reviewed studies
on its specific efficacy, mechanism of action, and standardized protocols for Fusarium control,
is exceptionally limited. The following notes and protocols are therefore based on available
data for Methasulfocarb and supplemented with established, generalized methodologies for
fungicide evaluation against Fusarium.

Profile of Methasulfocarb

Methasulfocarb is a thiocarbamate fungicide.[1] It is primarily used as a soil fungicide,
formulated typically as granules or wettable powders for soil application.[2]

Table 1: Chemical and Physical Properties of Methasulfocarb
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Property Value Source
4-
IUPAC Name [(methylcarbamoyl)thio]phenyl [1]

methanesulfonate

CAS Registry No. 66952-49-6 [1]
Molecular Formula C9H11NO4S2 [3]
Molecular Weight 261.32 g/mol [4]
Appearance White to yellow solid [4]
Water Solubility 480 mg/L at 20°C [2]

) Fungicide Resistance Action
Mode of Action Class ] [2]
Committee (FRAC) Group 42

Documented Activity against Fusarium Species

The University of Hertfordshire's Pesticide Properties Database (AERU) lists Fusarium spp. as
a target organism for Methasulfocarb, alongside other soil-borne pathogens like Pythium and
Rhizoctonia.[2] However, specific efficacy data (e.g., EC50 values) and detailed application
protocols for Fusarium control are not readily available in published research. Therefore,
researchers investigating Methasulfocarb's potential against Fusarium will likely need to
conduct foundational research to establish effective concentrations and application methods.

Generalized Experimental Protocols for Fungicide
Efficacy Testing against Fusarium

The following protocols are standard methods used to evaluate the efficacy of soil fungicides
against Fusarium species and can be adapted for testing Methasulfocarb.

This assay determines the direct inhibitory effect of a compound on the fungal growth.
Materials:

¢ Pure culture of the target Fusarium species (e.g., Fusarium oxysporum)
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o Potato Dextrose Agar (PDA)

o Technical grade Methasulfocarb

« Sterile distilled water

o Solvent for Methasulfocarb (if not water-soluble, e.g., DMSO)
 Sterile Petri dishes (90 mm)

 Sterile cork borer (5 mm)

* Incubator

Protocol:

Prepare a stock solution of Methasulfocarb in a suitable solvent.
o Prepare PDA medium and autoclave. Allow it to cool to approximately 45-50°C.

o Amend the molten PDA with the Methasulfocarb stock solution to achieve a range of final
concentrations (e.g., 0.1, 1, 10, 100, 500 pg/mL). A control plate with the solvent alone
should also be prepared.

e Pour the amended and control PDA into sterile Petri dishes and allow them to solidify.

e From a 7-day-old culture of the Fusarium species, cut a 5 mm mycelial disc using a sterile
cork borer.

e Place the mycelial disc, mycelium-side down, in the center of each prepared Petri dish.
o Seal the plates and incubate them at 25 + 2°C in the dark.

o Measure the radial growth of the fungal colony daily until the colony in the control plate
reaches the edge of the dish.

o Calculate the percentage of mycelial growth inhibition using the following formula:
Percentage Inhibition = [(C - T) / C] x 100 Where C is the average diameter of the colony in
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the control, and T is the average diameter of the colony in the treatment.

o Determine the EC50 (Effective Concentration to inhibit 50% of growth) value through probit
analysis.

This experiment evaluates the fungicide's ability to control the pathogen in a soil environment.

Materials:

Autoclaved potting mix (e.g., sand, loam, and peat mixture)

Pots (e.g., 15 cm diameter)

Fusarium inoculum (e.g., spore suspension or infested grain)

Susceptible host plant seedlings (e.g., tomato for F. oxysporum f. sp. lycopersici)

Methasulfocarb formulation (e.g., wettable powder)

Protocol:

o Prepare the Fusarium inoculum. A common method is to grow the fungus on a sterilized
grain medium (e.g., wheat or barley) for 2-3 weeks.

« Infest the autoclaved soil with the Fusarium inoculum at a predetermined rate (e.g., 1% w/w).
Mix thoroughly to ensure even distribution.

« Fill the pots with the infested soil.

» Prepare different concentrations of Methasulfocarb as a soil drench solution.

o Apply the Methasulfocarb solutions to the soil in the pots. The volume should be sufficient
to moisten the soil without causing leaching. A water-only control should be included.

o After a specified period (e.g., 24-48 hours), transplant one healthy seedling of the
susceptible host plant into each pot.

e Maintain the pots in a greenhouse with appropriate conditions for plant growth and disease
development.
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e Observe the plants regularly for symptoms of Fusarium wilt (e.g., yellowing, wilting, stunting).

o After a set period (e.g., 4-6 weeks), assess disease severity using a rating scale (e.g., 0 = no
symptoms, 5 = plant death).

¢ Plant height and root/shoot biomass can also be measured to assess phytotoxicity and
growth promotion.

Visualizing Experimental Workflow

The following diagram illustrates a general workflow for screening fungicides against Fusarium.

In Vitro Screening

Mycelial Growth Measurement Calculate EC50

In Vivo (Greenhouse) Trial

Fungicide Application (Soil Drench) Planting Susceptible Host

Click to download full resolution via product page
Caption: A generalized workflow for evaluating fungicide efficacy against Fusarium.

Established Fungicides for Fusarium Control

For context, the following table summarizes some commonly used fungicides for the control of

Fusarium species.

Table 2: Common Fungicides for Fusarium Control
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o ] . . General
Fungicide Class Active Ingredient Mode of Action L
Application Method
o Carbendazim, Inhibits microtubule Seed treatment, soil
Benzimidazoles )
Thiophanate-methyl assembly drench
] Tebuconazole, Sterol biosynthesis Foliar spray, seed
Triazoles ) S
Propiconazole inhibitor treatment
o Azoxystrobin, Inhibits mitochondrial ] )
Strobilurins ) o Foliar spray, in-furrow
Pyraclostrobin respiration
) ] Affects signal
Phenylpyrroles Fludioxonil Seed treatment

transduction

Potential Sighaling Pathways and Mechanisms of
Action

The precise mechanism of action of Methasulfocarb is not extensively detailed in public
literature. However, fungicides typically act on critical cellular processes. For many fungicides
targeting soil-borne pathogens like Fusarium, the mechanism involves disrupting cell
membrane integrity, inhibiting essential enzyme production, or interfering with cellular division
and growth.

Below is a generalized diagram illustrating potential targets for fungicides within a fungal cell.
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Caption: Generalized targets of action for different classes of fungicides in a fungal cell.

Conclusion

While Methasulfocarb is noted for its activity against Fusarium spp., the lack of detailed,
publicly accessible research necessitates that scientists and professionals in drug development
conduct their own validation studies. The generalized protocols provided here offer a starting
point for such investigations. Further research is required to establish the efficacy, optimal
application rates, and the specific mechanism of action of Methasulfocarb against various
pathogenic Fusarium species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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